Cas no 54321-46-9 (Hydrazinecarbothioamide,1-methyl-2-[(6-methyl-2-pyridinyl)methylene]-)

• Product Name: Hydrazinecarbothioamide,1-methyl-2-[(6-methyl-2-pyridinyl)methylene]-
• CAS No: 54321-46-9
• MF: C₉H₁₂N₄S
• MW: 208.283379554749
• CID: 381791
• PubChem ID: 9569281
• Update Time: 2025-04-19

Hydrazinecarbothioamide,1-methyl-2-[(6-methyl-2-pyridinyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,1-methyl-2-[(6-methyl-2-pyridinyl)methylene]-
• 1-methyl-1-[(E)-(6-methylpyridin-2-yl)methylideneamino]thiourea
• NSC196348
• NSC-196348
• DTXSID70430355
• 54321-46-9

• Inchi： 1S/C9H12N4S/c1-7-4-3-5-8(12-7)6-11-13(2)9(10)14/h3-6H,1-2H3,(H2,10,14)/b11-6+
• InChI Key： FRJCTSKINCBVRT-IZZDOVSWSA-N
• SMILES： S=C(N)N(C)/N=C/C1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 208.07846
• Monoisotopic Mass: 208.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 54.51
• LogP: 1.59960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines